Ethyl N-({2-[(4-chlorophenyl)carbonyl]hydrazinyl}carbonyl)glycinate

• Molecular Formula: C12H14ClN3O4
• Molecular Weight: 299.71 g/mol
• IUPAC Name: ethyl 2-[[(4-chlorobenzoyl)amino]carbamoylamino]acetate
• InChI: InChI=1S/C12H14ClN3O4/c1-2-20-10(17)7-14-12(19)16-15-11(18)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,15,18)(H2,14,16,19)
• InChI Key: JTCVLNOXLBLDHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NNC(=O)C1=CC=C(C=C1)Cl

Description

Ethyl N-({2-[(4-chlorophenyl)carbonyl]hydrazinyl}carbonyl)glycinate is a useful research compound. Its molecular formula is C12H14ClN3O4 and its molecular weight is 299.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 12.95 g (75.9 mmol) of 4-chlorobenzhydrazide in 50 ml of dry THF was introduced at 50° C. and admixed dropwise with a solution of 10.0 g (77.5 mmol) of ethyl 2-isocyanatoacetate in 100 ml of dry THF. First of all a solution formed, and then a precipitate was produced. After the end of the addition, the mixture was stirred at 50° C. for 2 h more, then left to stand overnight at RT. The crystals were isolated by filtration, washed with a little diethyl ether and dried in an HV. This gave 21.43 g (89% of theory) of the title compound.